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Compound of Interest

Compound Name: Cefuroxime

Cat. No.: B034974 Get Quote

Essential Safety and Handling Guide for Cefuroxime
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Cefuroxime. The following procedural

steps and data are critical for ensuring a safe laboratory environment.

Hazard Identification and Exposure Data
Cefuroxime is classified as a hazardous chemical that can cause respiratory and skin

sensitization.[1][2] Inhalation may lead to allergy or asthma-like symptoms, and repeated

exposure may cause organ damage.[3][4]

Quantitative Occupational Exposure Data

Occupational Exposure Band (OEB) 2[4]

Time-Weighted Average (TWA) 100 µg/m³[4]

Acute Toxicity (Oral LD50, Rat) >10 g/kg[2]

Personal Protective Equipment (PPE)
To minimize exposure, a comprehensive PPE strategy is mandatory. The selection of

appropriate PPE should be based on a thorough risk assessment of the specific laboratory

procedures being performed.
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Recommended PPE for Handling Cefuroxime
Body Part Required PPE

Specifications and Best
Practices

Respiratory Respirator

Use a NIOSH-approved

respirator when engineering

controls are not sufficient to

maintain exposure below the

established limits or when

handling powders.[3]

Eyes/Face Safety Goggles & Face Shield

Wear chemical safety goggles

that meet OSHA's 29 CFR

1910.133 or European

Standard EN166 standards.[1]

A face shield is required when

there is a splash hazard.[3][5]

Hands Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves tested to EN 374.

[6][7][8] The outer glove should

be removed and disposed of

immediately after handling the

compound. Change gloves at

least every 30-60 minutes or

immediately if contaminated.[7]

Body Laboratory Coat

A disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs is required.[8]

Operational and Disposal Plans
Adherence to strict operational and disposal protocols is crucial for the safety of laboratory

personnel and the environment.
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Ventilation: All handling of Cefuroxime, especially in powder form, must occur in a well-

ventilated area, preferably within a certified chemical fume hood.[3][9]

Avoid Contamination: Do not break or crush tablets outside of a controlled environment.[10]

[11] Avoid all contact with skin and eyes and prevent inhalation of dust or aerosols.[3][9]

Hygiene: Emergency eyewash stations and safety showers must be readily accessible in the

immediate work area.[3][4] Always wash hands thoroughly with soap and water after

handling Cefuroxime, even if gloves were worn.[9][11]

Storage: Store Cefuroxime in a cool, dry, and well-ventilated area in tightly sealed

containers.[6][9] Recommended storage temperatures are between 2-8°C, with long-term

storage at -20°C.[6][9]
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Cefuroxime Spill Response

Cleanup

Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE
(Double Gloves, Respirator, Gown, Goggles)

Contain the Spill
(Use inert absorbent material)

For Solid Spill:
Gently sweep up material

Solid

For Liquid Spill:
Absorb with inert material

Liquid

Collect Waste in Labeled, Sealed Container

Decontaminate the Area

Dispose of Waste as Hazardous Chemical Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a Cefuroxime spill.
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Disposal Plan
Cefuroxime and any materials contaminated with it are considered hazardous chemical waste

and must be disposed of accordingly.

Waste Collection: Collect all Cefuroxime waste, including stock solutions, contaminated

media, and used PPE, in a designated, clearly labeled, and sealed hazardous waste

container.[12]

Contaminated Materials: Lightly contaminated items such as gloves and paper towels should

be placed in a dedicated waste pail for incineration.[13]

Prohibited Disposal: Do not dispose of Cefuroxime down the drain or in regular household

garbage.[2][12] Antibiotics can persist in wastewater and contribute to environmental

contamination and the development of antibiotic-resistant bacteria.[12]

Final Disposal: All Cefuroxime waste must be disposed of through an approved waste

disposal plant in accordance with local, state, and federal regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. merck.com [merck.com]

4. msd.com [msd.com]

5. medline.com [medline.com]

6. carlroth.com [carlroth.com]

7. pppmag.com [pppmag.com]

8. osha.gov [osha.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b034974?utm_src=pdf-body
https://www.benchchem.com/product/b034974?utm_src=pdf-body
https://bitesizebio.com/48975/antibiotic-disposal-lab/
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.benchchem.com/product/b034974?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/23627m.pdf
https://bitesizebio.com/48975/antibiotic-disposal-lab/
https://bitesizebio.com/48975/antibiotic-disposal-lab/
https://www.benchchem.com/product/b034974?utm_src=pdf-body
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Cefuroxime%20Formulation_AH_CA_EN.pdf
https://www.benchchem.com/product/b034974?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAJ671168EQ&productDescription=CEFUROXIME+SOD+SLT+50+MG+5X1ML&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/23627m.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Cefuroxime%20Formulation_AH_CA_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Cefuroxime%20Formulation_AH_ZA_6N.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD70006.pdf
https://www.carlroth.com/medias/SDB-29H4-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ1MTF8YXBwbGljYXRpb24vcGRmfGFEZGhMMmd4WVM4NU1qTTBNVGN4TVRBeE1qRTBMMU5FUWw4eU9VZzBYMGRDWDBWT0xuQmtaZ3xlNzg1MWNhYTI5MmY2YzE3ODM4YWU4Yzg1NTFmOWRmNzhkMjNhNjQwYTQ0YTk2MjdlZDA5Mzk1YTYwYmQ0MmJh
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. aksci.com [aksci.com]

10. lupin.com [lupin.com]

11. lupin.com [lupin.com]

12. bitesizebio.com [bitesizebio.com]

13. essex.ac.uk [essex.ac.uk]

To cite this document: BenchChem. [Personal protective equipment for handling
Cefuroxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034974#personal-protective-equipment-for-handling-
cefuroxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://aksci.com/sds/K039_SDS.pdf
https://www.lupin.com/US/pdf/07-08/MSDS%20Cefuroxime%20Axetil%20Tablets.pdf
https://www.lupin.com/US/pdf/14/MSDS%20-%20Cefuroxime%20Axetil%20Tabs_%20Jan%202014.pdf
https://bitesizebio.com/48975/antibiotic-disposal-lab/
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.benchchem.com/product/b034974#personal-protective-equipment-for-handling-cefuroxime
https://www.benchchem.com/product/b034974#personal-protective-equipment-for-handling-cefuroxime
https://www.benchchem.com/product/b034974#personal-protective-equipment-for-handling-cefuroxime
https://www.benchchem.com/product/b034974#personal-protective-equipment-for-handling-cefuroxime
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b034974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

